Cas no 1774901-54-0 (4-Ethoxy-6-oxo-1-phenyl-1,6-dihydro-pyridazine-3-carboxylic acid)

• Product Name: 4-Ethoxy-6-oxo-1-phenyl-1,6-dihydro-pyridazine-3-carboxylic acid
• CAS No: 1774901-54-0
• MF: C₁₃H₁₂N₂O₄
• MW: 260.245383262634
• CID: 5181645
• Update Time: 2025-05-25

4-Ethoxy-6-oxo-1-phenyl-1,6-dihydro-pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-6-oxo-1-phenyl-1,6-dihydro-pyridazine-3-carboxylic acid
• 3-Pyridazinecarboxylic acid, 4-ethoxy-1,6-dihydro-6-oxo-1-phenyl-

• Inchi： 1S/C13H12N2O4/c1-2-19-10-8-11(16)15(14-12(10)13(17)18)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,17,18)
• InChI Key： NEKBLNHADQHRLP-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NN(C2=CC=CC=C2)C(=O)C=C1OCC

Additional information on 4-Ethoxy-6-oxo-1-phenyl-1,6-dihydro-pyridazine-3-carboxylic acid

4-Ethoxy-6-oxo-1-phenyl-1,6-dihydro-pyridazine-3-carboxylic Acid: A Comprehensive Overview

4-Ethoxy-6-oxo-1-phenyl-1,6-dihydro-pyridazine-3-carboxylic acid, also known by its CAS number 1774901-54-0, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyridazine derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a pyridazine ring system with substituents at positions 3 and 4, as well as a phenyl group at position 1. The presence of these functional groups contributes to its unique chemical properties and biological interactions.

The synthesis of 4-Ethoxy-6-oxo-1-phenyl-1,6-dihydro-pyridazine-3-carboxylic acid involves a series of well-established organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its synthesis.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Studies have demonstrated that 4-Ethoxy-6-oxo-1-phenyl-1,6-dihydro-pyridazine-3-carboxylic acid exhibits significant anti-inflammatory and antioxidant properties. These findings suggest that it could be developed into a drug for treating conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders. Furthermore, preclinical studies have shown that this compound has selective cytotoxicity against cancer cells, making it a potential candidate for anticancer therapy.

Recent research has focused on understanding the molecular mechanisms underlying the biological activities of this compound. For instance, studies have revealed that it interacts with key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to scavenge reactive oxygen species (ROS) has been linked to its antioxidant properties. These insights are crucial for designing more effective drugs based on this scaffold.

The pharmacokinetic profile of 4-Ethoxy-6 oxo 1 phenyl 1 6 dihydro pyridazine 3 carboxylic acid has also been investigated in detail. Research indicates that it has moderate bioavailability and exhibits favorable pharmacokinetic characteristics, such as low clearance and long half-life. These properties make it an attractive candidate for oral administration in therapeutic settings.

In terms of structural modifications, scientists have explored various substitutions on the pyridazine ring to enhance the compound's bioactivity and pharmacokinetic properties. For example, replacing the ethoxy group with other electron-donating or withdrawing substituents has been shown to modulate its activity against specific targets. Such studies highlight the versatility of this compound as a platform for drug discovery.

Moreover, computational chemistry techniques have played a pivotal role in understanding the interactions between this compound and its biological targets. Molecular docking studies have provided insights into the binding modes of this compound with key proteins involved in disease pathways. These computational approaches have significantly accelerated the drug discovery process by enabling researchers to predict the efficacy and selectivity of different analogs.

Looking ahead, ongoing research aims to further optimize this compound's properties for clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive advancements in its development as a therapeutic agent.